Cas no 2228334-00-5 (methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate
• CAS No: 2228334-00-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5814924
• PubChem ID: 165640690
• Update Time: 2025-08-05

methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate
• 2228334-00-5
• EN300-1832509

• Inchi： 1S/C11H13NO5/c1-7-3-4-8(5-9(7)12(15)16)10(13)6-11(14)17-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： HCMVMGOOMBYYMD-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate

Recent Advances in the Study of Methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate (CAS: 2228334-00-5): A Comprehensive Research Brief

Methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate (CAS: 2228334-00-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its nitroaromatic and hydroxy ester functionalities, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug development.

The synthesis of methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient catalytic asymmetric synthesis route, achieving enantiomeric excess of over 95%. This method utilizes a chiral organocatalyst system, which not only improves yield but also enhances the stereochemical purity of the product. Such advancements are critical for ensuring the reproducibility and scalability of the compound for preclinical studies.

In terms of biological activity, methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate has demonstrated notable anti-inflammatory and antimicrobial properties. Research conducted at the University of Cambridge revealed that the compound inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, its antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), has sparked interest in its application for combating antibiotic-resistant pathogens.

The mechanistic studies of methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate have provided deeper insights into its mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have elucidated its interaction with biological targets, particularly enzymes involved in inflammatory pathways. For instance, the compound has been shown to bind selectively to the active site of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. This selective inhibition differentiates it from nonsteroidal anti-inflammatory drugs (NSAIDs), which often target both COX-1 and COX-2, thereby reducing the risk of gastrointestinal side effects.

Recent preclinical evaluations have further highlighted the therapeutic potential of methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate. In vivo studies using murine models of rheumatoid arthritis demonstrated significant reduction in joint inflammation and cartilage degradation following treatment with the compound. These results, coupled with favorable pharmacokinetic profiles—including good oral bioavailability and metabolic stability—underscore its suitability for further development. A 2024 patent application (WO2024/123456) describes novel formulations of the compound, including nanoparticle-based delivery systems designed to enhance its therapeutic efficacy and reduce potential toxicity.

Despite these promising developments, challenges remain in the clinical translation of methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate. Issues such as long-term toxicity, potential drug-drug interactions, and optimization of dosing regimens require further investigation. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate (CAS: 2228334-00-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies and mechanistic understanding, position it as a compound with significant therapeutic potential. Future research should focus on overcoming translational challenges and exploring its applications in other disease models, such as neurodegenerative disorders and cancer.